POLYQUATERNIUM- 21

Specification

• CAS No.: 102523-94-4
• Molecular Formula: C9H10N2O4
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Structural Characteristics

Polyquaternium-21 belongs to the cationic polymer family containing quaternary ammonium functional groups. While its specific structure differs from other polyquaterniums, it shares the fundamental characteristic of positive charges along the polymer backbone. Like other polyquaterniums, it likely contains various monomers that determine its specific properties and applications.

For comparison, Polyquaternium-22 is defined as a copolymer of diallyldimethyl ammonium chloride (DADMAC) and acrylic acid, while Polyquaternium-39 is a polymeric quaternary ammonium salt of DADMAC and acrylamide. These structural variations result in different performance characteristics.

Physical and Chemical Properties

The physical and chemical properties of polyquaternium compounds typically include:

• Physical state: Often supplied as clear viscous liquids or powders

• Solubility: Generally water-soluble due to their ionic nature

• pH: Varies depending on the specific composition, typically within ranges suitable for cosmetic applications

• Viscosity: Can vary widely depending on concentration and molecular weight

For context, related compounds like Polyquaternium-7 demonstrate the following properties:

Table 1: Representative Physicochemical Properties of a Polyquaternium

Property	Typical Value (Polyquaternium-7)
Appearance	Clear viscous liquid
Solid content	Variable (depends on formulation)
pH range	Approximately 4-7 (product dependent)
Molecular Weight	High (polymer)
Solubility	Water-soluble

Note: This table provides representative values for a related polyquaternium compound as specific data for Polyquaternium-21 is limited in the search results.

Applications in Personal Care and Cosmetic Products

Functional Benefits

Polyquaternium compounds, including Polyquaternium-21, serve several key functions in cosmetic formulations:

• Antistatic agents to reduce static electricity, particularly in hair care products

• Film-formers that create thin, flexible films on hair or skin

• Hair fixatives that help maintain hairstyles

• Conditioning agents that improve feel, appearance, and manageability

These functions derive from the cationic nature of polyquaterniums, which allows them to bind to the negatively charged surfaces of hair and skin.

Product Categories

Based on the applications of similar polyquaternium compounds, Polyquaternium-21 is likely used in:

• Hair care products (shampoos, conditioners, styling aids)

• Skin care formulations

• Personal cleansing products

• Color cosmetics

For comparison, Polyquaternium-22 is used primarily in hair dye products and other hair care products according to FDA Voluntary Cosmetic Registration Program data.

Environmental Considerations

Environmental Fate

Polyquaternium compounds, including Polyquaternium-21, warrant environmental consideration due to their increasing use in household and personal care products. General environmental behavior of polyquaterniums includes:

• Water solubility: Polyquaterniums are generally water-soluble and can enter aquatic environments through wastewater

• Persistence: These polymers tend to be persistent but may be removed by adsorption to sludge in sewage treatment plants

• Adsorption: When remaining in effluent, polyquaterniums like PQ-7 are expected to be adsorbed by dissolved organic matter in rivers, potentially mitigating toxicity

Aquatic Toxicity

Polyquaternium compounds can demonstrate aquatic toxicity:

• Some polyquaterniums can cause "very strong toxicity to aquatic life if exposure to high concentrations in the environment"

• Long-term persistent toxicity to aquatic organisms has been suggested for some polyquaternium compounds

Comparison with Other Polyquaternium Compounds

Structural Comparisons

Different polyquaternium compounds vary in their chemical structures:

• Polyquaternium-22: Copolymer of diallyldimethyl ammonium chloride and acrylic acid

• Polyquaternium-39: Polymeric quaternary ammonium salt of DADMAC and acrylamide

• Polyquaternium-7: Structure differs but shares the cationic polymer characteristics

Application Differences

The specific structure of each polyquaternium influences its performance characteristics and optimal applications. While all generally serve as conditioning agents and film formers, specific polyquaterniums may excel in particular applications based on their unique properties.